Cas no 898439-47-9 (N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide)

• Product Name: N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide
• CAS No: 898439-47-9
• MF: C₂₂H₂₈FN₃O₄
• MW: 417.473829269409
• CID: 5484859
• Update Time: 2025-07-10

N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1,1-dimethylethyl)-2-[[6-[[4-(2-fluorophenyl)-1-piperazinyl]methyl]-4-oxo-4H-pyran-3-yl]oxy]-
• N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide

• Inchi： 1S/C22H28FN3O4/c1-22(2,3)24-21(28)15-30-20-14-29-16(12-19(20)27)13-25-8-10-26(11-9-25)18-7-5-4-6-17(18)23/h4-7,12,14H,8-11,13,15H2,1-3H3,(H,24,28)
• InChI Key： YOKMYOIFGQDVSD-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=CC=C3F)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide

Recent Advances in the Study of N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide (CAS: 898439-47-9)

The compound N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide (CAS: 898439-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenylpiperazine moiety and a pyranone core, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with serotonin and dopamine receptors. Preliminary in vitro studies have demonstrated that N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide exhibits high affinity for the 5-HT1A and D2 receptors, suggesting its potential utility in the treatment of neuropsychiatric disorders such as schizophrenia and depression. Molecular docking simulations have further revealed that the fluorophenylpiperazine group plays a critical role in receptor binding, while the pyranone core contributes to the compound's stability and bioavailability.

In addition to its neuropharmacological effects, recent research has explored the compound's anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry reported that N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The study attributed this effect to the compound's ability to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival. These findings highlight the compound's potential as a multi-targeted therapeutic agent.

Another significant advancement in the study of this compound involves its pharmacokinetic profile. Recent preclinical trials have shown that N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide exhibits favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as the compound undergoes extensive first-pass metabolism in the liver. Researchers are currently exploring structural modifications to enhance its metabolic resistance while maintaining its pharmacological efficacy.

Looking ahead, the development of N-tert-butyl-2-(6-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxyacetamide as a clinical candidate will require further investigation into its safety profile and potential drug-drug interactions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications. The compound's unique chemical structure and multifaceted biological activities position it as a promising candidate for addressing unmet medical needs in both neurology and oncology.